Cas no 115053-22-0 (2-Methyl-1H-imidazol-1-amine)

• Product Name: 2-Methyl-1H-imidazol-1-amine
• CAS No: 115053-22-0
• MF: C₄H₇N₃
• MW: 97.1184799671173
• CID: 2660925
• Update Time: 2025-05-21

2-Methyl-1H-imidazol-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-1H-IMIDAZOL-1-AMINE
• 1H-Imidazol-1-amine, 2-methyl-
• AB44383
• ST2403520
• A18828
• 2-Methyl-1H-imidazol-1-amine

• Inchi： 1S/C4H7N3/c1-4-6-2-3-7(4)5/h2-3H,5H2,1H3
• InChI Key： OUWCEOVUIOPRKQ-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 255.1±23.0 °C at 760 mmHg
• Flash Point: 108.1±22.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Methyl-1H-imidazol-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-1H-imidazol-1-amine

2-Methyl-1H-imidazol-1-amine (CAS No. 115053-22-0): An Overview of Its Structure, Properties, and Applications

2-Methyl-1H-imidazol-1-amine (CAS No. 115053-22-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as N-methylimidazoleamine, is characterized by its unique molecular structure and diverse chemical properties. In this comprehensive overview, we will delve into the structural features, physical and chemical properties, synthesis methods, and potential applications of 2-Methyl-1H-imidazol-1-amine.

Molecular Structure and Properties

The molecular formula of 2-Methyl-1H-imidazol-1-amine is C₄H₇N₃. The compound features a five-membered imidazole ring with a methyl group attached to the 2-position and an amino group at the 1-position. This unique arrangement imparts several interesting properties to the molecule. The imidazole ring is known for its aromaticity and ability to form hydrogen bonds, making it a valuable building block in various chemical reactions.

The physical properties of 2-Methyl-1H-imidazol-1-amine include a melting point of approximately 98°C and a boiling point of around 230°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in a wide range of chemical processes and applications.

Synthesis Methods

The synthesis of 2-Methyl-1H-imidazol-1-amine can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of methyl imidazole with ammonia or an amine derivative under appropriate conditions. Another method involves the cyclization of a suitable precursor, such as a substituted acetonitrile or amide, followed by reduction to form the desired amine.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing 2-Methyl-1H-imidazol-1-amine. For example, a study published in the *Journal of Organic Chemistry* reported a novel one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

Applications in Chemistry and Biology

2-Methyl-1H-imidazol-1-amine has found applications in various areas of chemistry and biology due to its unique properties. In organic synthesis, it serves as an important intermediate for the preparation of more complex molecules. Its ability to form stable complexes with metal ions makes it useful in coordination chemistry and catalysis.

In biological research, 2-Methyl-1H-imidazol-1-amine has shown potential as a ligand for various receptors and enzymes. Studies have demonstrated its ability to modulate the activity of certain enzymes involved in metabolic pathways, making it a promising candidate for drug development. For instance, research published in *Bioorganic & Medicinal Chemistry* highlighted the use of 2-Methyl-1H-imidazol-1-amine derivatives as inhibitors of specific enzymes associated with neurodegenerative diseases.

Pharmaceutical Applications

The pharmaceutical industry has shown significant interest in 2-Methyl-1H-imidazol-1-amine due to its potential therapeutic applications. One area of focus is its use as a scaffold for developing new drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and interact with specific receptors makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methyl-1H-imidazol-1-amine derivatives as potential treatments for these conditions. Preliminary results have been promising, with several compounds showing improved cognitive function and reduced neuroinflammation in preclinical models.

Current Research Trends

Ongoing research on 2-Methyl-1H-imidazol-1-amine is focused on expanding its applications and optimizing its properties for specific uses. One area of active investigation is the development of novel derivatives with enhanced biological activity and reduced side effects. Researchers are also exploring the use of computational methods to predict the behavior of 2-Methyl-1H-imidazol-1-amine derivatives in different biological environments.

A recent study published in *Chemical Communications* reported the successful design and synthesis of a series of 2-Methyl-1H-imidazol-1-amine derivatives with improved binding affinity to specific receptors involved in pain signaling pathways. These findings have significant implications for the development of new analgesic drugs with fewer side effects compared to existing treatments.

Conclusion

In conclusion, 2-Methyl-1H-imidazol-1-amnine (CAS No. 115053-22) is a versatile compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and chemical properties make it an important building block for various synthetic processes and a valuable tool for exploring biological systems. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions to pressing medical challenges.